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Compound of Interest

Compound Name: 1-Phenylundecane-1,11-diol

Cat. No.: B15424995

Essential Safety and Handling of 1-
Phenylundecane-1,11-diol

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Phenylundecane-1,11-diol was not
publicly available at the time of this writing. The following guidance is based on the chemical
properties of similar compounds, including long-chain diols and aromatic hydrocarbons. It is
imperative to handle this chemical with caution in a well-ventilated laboratory setting and to
conduct a thorough risk assessment before use.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-Phenylundecane-1,11-diol, a comprehensive approach to personal
protection is essential to minimize exposure and ensure safety. The following table summarizes
the recommended Personal Protective Equipment (PPE).
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[1][2][3]

To protect against potential
splashes of the chemical that
could cause eye irritation or
injury. A face shield offers an
additional layer of protection
for the entire face.[1][2][3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[2][4]

To prevent skin contact, which
may cause irritation or allergic
reactions. The choice of glove
material should be based on
the specific solvent used with
the diol.[2]

Skin and Body Protection

A laboratory coat or chemical-

resistant apron.[1][5]

To protect against incidental
skin contact and contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2](5]

To minimize the inhalation of
any potential vapors or
aerosols, which may cause

respiratory irritation.[5]

Operational and Disposal Plans

Handling and Storage:

o Engineering Controls: Always handle 1-Phenylundecane-1,11-diol in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[5]

Eyewash stations and safety showers should be readily accessible in the immediate work

area.[6]

e Handling Practices: Avoid direct contact with skin and eyes.[5] Do not breathe any dust,

fumes, or vapors that may be generated.[5] After handling, wash hands thoroughly with soap

and water.[5]
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o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated
place, away from incompatible materials such as strong oxidizing agents.[7][8]

Disposal Plan:

o Waste Characterization: All waste containing 1-Phenylundecane-1,11-diol must be treated
as hazardous chemical waste.

» Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

» Disposal Method: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Contact your institution's environmental health and safety (EHS)
department for specific disposal procedures. Do not dispose of it down the drain or in regular
trash.[9]

Experimental Workflow

The following diagram illustrates a standard workflow for the safe handling of 1-
Phenylundecane-1,11-diol in a laboratory setting.
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Workflow for Handling 1-Phenylundecane-1,11-diol
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Caption: Safe handling workflow for 1-Phenylundecane-1,11-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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